N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)-2-(m-tolyloxy)acetamide

• IUPAC Name: N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C24H31N3O3/c1-18-4-3-5-21(14-18)30-17-24(28)25-16-23(27-10-12-29-13-11-27)19-6-7-22-20(15-19)8-9-26(22)2/h3-7,14-15,23H,8-13,16-17H2,1-2H3,(H,25,28)
• InChI Key: RKOIUBAYLCIFKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N4CCOCC4
• Molecular Formula: C24H31N3O3
• Molecular Weight: 409.5 g/mol

Description

N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)-2-(m-tolyloxy)acetamide, also known as MI-773, is a small molecule inhibitor of MDM2-p53 interaction. It has been shown to have potential therapeutic value in the treatment of cancer.

Scientific Research Applications

Synthesis and Biological Activities

• Antimalarial Activity : Compounds synthesized from substituted 1-phenyl-2-propanones, through various chemical transformations, have demonstrated significant antimalarial potency against Plasmodium berghei in mice. These studies encourage clinical trials due to their potential for extended protection against infection after oral administration (Werbel et al., 1986).
• Antifungal Agents : 2-(2-oxo-morpholin-3-yl)-acetamide derivatives have been identified as promising antifungal agents against Candida and Aspergillus species, with modifications improving plasmatic stability while maintaining in vitro activity (Bardiot et al., 2015).
• Corrosion Inhibition : N-[Morpholin-4-yl(phenyl)methyl]acetamide has been studied for its inhibiting effect and adsorption behavior on mild steel in hydrochloric acid solution, showing significant inhibition efficiency (Nasser & Sathiq, 2016).
• Free Radical Scavenging Activity : Studies on amidoalkyl-2-naphthol derivatives have demonstrated potent free radical scavenging activity, comparable to known antioxidants, highlighting their potential in oxidative stress-related applications (Boudebbous et al., 2021).

Structural and Mechanistic Insights

• Crystal Structure Analysis : Research on paracetamol derivatives, including interactions with DNA and proteins, provides insights into their potential therapeutic applications and molecular mechanisms of action (Raj, 2020).

Therapeutic Potential and Applications

• Anticonvulsant Agents : Synthesis and characterization of benzothiazole derivatives with acetamido and carbothioamido pharmacophores have shown promise as anticonvulsant leads, furthering the understanding of their therapeutic potential (Amir et al., 2012).